Cas no 140670-41-3 ((5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester)

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester structure

140670-41-3 structure

Product Name:(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester

CAS No:140670-41-3

Molecular Formula:C₄₃H₆₄O₅

Molecular Weight:660.965273857117

CID:4762710

PubChem ID:46897445

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester Properties

Names and Identifiers

- Diacylglycerol(20:5/0:0/20:5)
- Diacylglycerol(20:5n3/0:0/20:5n3)
- Diacylglycerol(20:5w3/0:0/20:5w3)
- DAG(20:5n3/0:0/20:5n3)
- DAG(20:5w3/0:0/20:5w3)
- DG(20:5n3/0:0/20:5n3)
- DG(20:5w3/0:0/20:5w3)
- 1-Eicosapentaenoyl-3-eicosapentaenoyl-sn-glycerol
- DAG(20:5/0:0/20:5)
- DG(20:5/0:0/20:5)
- [2-hydro
- (5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propane
- PD121739
- [2-hydroxy-3-[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]oxypropyl] (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate
- SCHEMBL14520293
- 140670-41-3
- 1-(5Z,8Z,11Z,14Z,17Z-Eicosapentaenoyl)-3-(5Z,8Z,11Z,14Z,17Z-eicosapentaenoyl)-sn-glycerol
- (5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester
- InChIKey： TXYVJIXIUGRAFF-LPEZNXMBSA-N
- Inchi： 1S/C43H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-39-41(44)40-48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,41,44H,3-4,9-10,15-16,21-22,27-28,33-40H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-
- SMILES： O(C(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)CC(COC(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)O

Computed Properties

Exact Mass: 660.47537514g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 32
Monoisotopic Mass: 660.47537514g/mol
Heavy Atom Count: 48
Complexity: 981
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 10
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 11
Topological Polar Surface Area: 72.8

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01LJLB-1mg	(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester	140670-41-3	≥98%	1mg	$104.00	2024-06-21
Larodan	32-2005-7-25mg	1,3-Dieicosapentaenoin	140670-41-3	>98%	25mg	€575.00	2025-03-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74836-50mg	1,3-Dieicosapentaenoyl-rac-glycerol	140670-41-3	98%	50mg	￥528.00	2022-04-26

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:140670-41-3)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester Related Literature

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